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Compound of Interest

Compound Name:
2-(Dimethylamino)-4-

methylpentanoic acid

Cat. No.: B12505323

Get Quote

Executive Summary
N,N-Dimethyl-L-leucine (often abbreviated as Me2Leu or DiLeu) is a non-proteinogenic amino

acid derivative of significant interest in medicinal chemistry and quantitative proteomics.

Structurally, it represents the N,N-dialkylated analog of the essential amino acid L-leucine.

Unlike its primary amine precursor, the tertiary amine in N,N-dimethyl-L-leucine alters the

molecule's hydrogen-bonding capacity, lipophilicity, and proteolytic stability.

This guide provides a comprehensive technical analysis of N,N-dimethyl-L-leucine, detailing its

precise IUPAC nomenclature, physicochemical properties, validated synthetic protocols

(specifically the Eschweiler-Clarke methylation), and its critical role as an isobaric tag in mass

spectrometry-based proteomics.

Structural Elucidation & Nomenclature
Chemical Identity
The core structure of N,N-dimethyl-L-leucine retains the isobutyl side chain and the chiral

center of L-leucine but replaces the two hydrogen atoms on the
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-amino group with methyl groups.

IUPAC Name: (2S)-2-(dimethylamino)-4-methylpentanoic acid[1]

Common Name: N,N-Dimethyl-L-leucine[1]

CAS Number (HCl Salt): 2439-37-4[1][2]

CAS Number (Free Base): 174785-97-8[1]

Molecular Formula:

[1][2][3]

SMILES:CC(C)CO)N(C)C

Stereochemistry
The stereochemistry is defined by the chiral center at position 2.

Configuration: The (2S) configuration corresponds to the L-isomer.

Priority Rules (Cahn-Ingold-Prelog): The dimethylamino group [

] has the highest priority, followed by the carboxyl group [

], the isobutyl side chain [

], and finally the hydrogen atom.

Priority:

Result: The counter-clockwise arrangement (with H in the back) assigns the S

configuration.

Structural Visualization
The following diagram illustrates the structural connectivity and functional group hierarchy used

for IUPAC naming.
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Figure 1: Structural hierarchy and functional group breakdown for IUPAC nomenclature.

N,N-Dimethyl-L-Leucine
(C8H17NO2)

Pentanoic Acid Backbone
(5-Carbon Chain)

Position 2 (Alpha-Carbon)
Chiral Center (S)

 Main Functionalization 

Position 4
Methyl Group

 Side Chain 

Dimethylamino Group
[-N(CH3)2]

 N-Substitution 

Carboxyl Group
[-COOH]

 C-Terminus 

Click to download full resolution via product page

Physicochemical Properties[1][4][5][6][7]
Understanding the physical constants is vital for experimental handling, particularly in buffer

preparation and HPLC method development.
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Property Value Context/Notes

Molecular Weight 159.23 g/mol Free base

Melting Point 159–163 °C

Hydrochloride salt

(decomposition often

observed)

Solubility High (Water)

The zwitterionic character and

HCl salt form ensure high

aqueous solubility.

pKa (Acid) ~2.3 Carboxyl group (Predicted)

pKa (Base) ~9.8

Tertiary amine (Predicted).

Lower than primary amines

due to steric bulk/solvation

effects.

LogP -0.7 to -1.2

Hydrophilic; indicates poor

passive membrane

permeability unless modified

(e.g., esterified).

Appearance White Crystalline Powder Hygroscopic in salt form.

Synthetic Methodologies
The synthesis of N,N-dimethyl-L-leucine requires methods that prevent racemization of the

-carbon. The Eschweiler-Clarke reaction is the industry standard due to its mild reductive
conditions and high enantiomeric retention.

Protocol: Eschweiler-Clarke Methylation
Objective: Convert L-Leucine to N,N-Dimethyl-L-Leucine without quaternary salt formation.

Reaction Scheme:

Step-by-Step Methodology:
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Reagent Preparation:

Dissolve L-Leucine (10 mmol) in 88% Formic Acid (25 mL).

Ensure complete dissolution before proceeding.

Addition:

Add 37% Aqueous Formaldehyde (25 mmol, 2.5 eq) to the solution.

Note: A slight excess of formaldehyde ensures complete dimethylation.

Reflux:

Heat the mixture to reflux (~100°C) for 8–12 hours.

Observation: Evolution of

gas indicates the reduction of the intermediate iminium ion is proceeding.

Workup:

Remove excess formic acid and formaldehyde under reduced pressure (rotary

evaporation).

Add 4M HCl (10 mL) and evaporate again to dryness to generate the hydrochloride salt.

Purification: Recrystallize from Ethanol/Ether or Acetone to yield white crystals.

Synthetic Pathway Visualization

Figure 2: Eschweiler-Clarke Reductive Methylation Pathway.
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Click to download full resolution via product page

[8][9]
Applications in Drug Discovery & Proteomics
Quantitative Proteomics (DiLeu Tags)
N,N-Dimethyl-L-leucine is the structural basis for DiLeu isobaric tags, a cost-effective

alternative to commercial TMT or iTRAQ reagents.

Mechanism: The dimethylated amino acid serves as a "reporter ion" generator in MS/MS

experiments.

Advantage: By using isotopologues (e.g., deuterium or

in the methyl groups), researchers can multiplex samples. The high proton affinity of the
tertiary amine enhances ionization efficiency.

Fragment Ion: Upon fragmentation, DiLeu tags yield a characteristic immonium ion

(specifically the dimethylated

ion) that allows for precise quantification of peptides.[4]

Peptidomimetics & Stability
Incorporating N,N-dimethyl-L-leucine into peptide drugs offers two distinct pharmacological

advantages:

Proteolytic Resistance: The bulky dimethyl group sterically hinders peptidases (like

aminopeptidases) from recognizing the N-terminus, significantly extending the plasma half-

life of the peptide.

Permeability: While the zwitterion is polar, masking the hydrogen bond donors on the

nitrogen (by replacing H with Methyl) can improve passive membrane permeability in specific

cyclic peptide formulations by reducing the desolvation energy penalty.

Analytical Characterization
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To validate the synthesis of N,N-dimethyl-L-leucine, the following analytical signatures must be

confirmed.

Nuclear Magnetic Resonance ( H-NMR)
Solvent:

Key Signal: A strong singlet integrating to 6 protons (the two

groups) typically appearing around

2.8 – 2.9 ppm.

Differentiation: Monomethyl-leucine would show a singlet for 3 protons and a broad signal for

the remaining N-H proton. The absence of N-H coupling confirms tertiary amine formation.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

)

Target m/z:

= 160.13[3]

Look for the "dimethyl loss" fragment in MS/MS, although the immonium ion (m/z ~114 for

dimethyl-leucine fragment) is the dominant peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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